Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl-

• CAS RN: 1241-77-6
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.5 g/mol
• IUPAC Name: 4-morpholin-4-yl-2-(2-morpholin-4-ylethyl)-2-phenylbutanenitrile
• InChI: InChI=1S/C20H29N3O2/c21-18-20(19-4-2-1-3-5-19,6-8-22-10-14-24-15-11-22)7-9-23-12-16-25-17-13-23/h1-5H,6-17H2
• InChI Key: FMAUXVWPDOEKAZ-UHFFFAOYSA-N
• SMILES: C1COCCN1CCC(CCN2CCOCC2)(C#N)C3=CC=CC=C3
• synonyms: 2-(2-Morpholinoethyl)-2-phenyl-4-morpholinobutanenitrile

Description

Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a colorless liquid with a molecular formula of C22H36N2O2 and a molecular weight of 368.54 g/mol. This compound is also known as BMEP or BME-2P.

Mechanism Of Action

The mechanism of action of Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl- is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation in the body. It is also thought to act on the central nervous system, reducing the perception of pain.

Biochemical And Physiological Effects

Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl- has been found to have a range of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines in the body, such as interleukin-1β and tumor necrosis factor-α. It has also been found to reduce the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins.

Advantages And Limitations For Lab Experiments

One of the main advantages of Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl- is its potent anti-inflammatory and analgesic properties. This makes it a valuable compound for the development of new drugs for the treatment of pain and inflammation. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl-. One potential direction is the development of new drugs based on its anti-inflammatory and analgesic properties. Another direction is the investigation of its potential applications in other areas, such as cancer treatment and neurodegenerative diseases. Further research is also needed to fully understand its mechanism of action and potential side effects.
In conclusion, Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl- is a chemical compound with significant potential for scientific research. Its anti-inflammatory and analgesic properties make it a valuable candidate for the development of new drugs for the treatment of pain and inflammation. Further research is needed to fully understand its mechanism of action and potential applications in other areas.

Synthesis Methods

The synthesis of Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl- involves the reaction of 4-morpholino-2-phenylbutyronitrile and 2-(2-morpholinoethyl) morpholine in the presence of a catalyst. The reaction is carried out under controlled conditions of temperature and pressure to obtain the desired product. This synthesis method has been optimized to achieve high yields of BMEP.

Scientific Research Applications

Butyronitrile, 4-morpholino-2-(2-morpholinoethyl)-2-phenyl- has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.